Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate D-Glucose-6-phosphate is formed in cells when glucose is phosphorylated by hexokinase (or glucokinase) or by the conversion of glucose-1-phosphate by phosphoglucomutase, which is the first step of glycogen synthesis. It is stored as glycogen when blood glucose levels are high. Disruption of D-glucose-6-phosphate activity leads to glycogen storage disease type I or von Gierke’s disease, a group of inherited metabolic diseases characterized by severe hypoglycemia, growth retardation, and hepatomegaly, due to accumulation of glycogen and fat in the liver. D-Glucose-6-phosphate is also the starting molecule of both glycolysis and the pentose phosphate pathways. Because cancer cells adopt glycolysis as a major source of metabolic energy production, and the pentose phosphate pathway plays a role in helping glycolytic cancer cells to meet their anabolic demands, this compound can be used to study the progression of this process.
Brand Name: Vulcanchem
CAS No.: 54010-71-8
VCID: VC21236261
InChI: InChI=1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/t3-,4+,5+,6+;/m0./s1
SMILES: C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)[O-].[Na+]
Molecular Formula: C6H13NaO9P
Molecular Weight: 283.13 g/mol

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate

CAS No.: 54010-71-8

Cat. No.: VC21236261

Molecular Formula: C6H13NaO9P

Molecular Weight: 283.13 g/mol

* For research use only. Not for human or veterinary use.

Sodium (2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl hydrogenphosphate - 54010-71-8

Specification

Description D-Glucose-6-phosphate is formed in cells when glucose is phosphorylated by hexokinase (or glucokinase) or by the conversion of glucose-1-phosphate by phosphoglucomutase, which is the first step of glycogen synthesis. It is stored as glycogen when blood glucose levels are high. Disruption of D-glucose-6-phosphate activity leads to glycogen storage disease type I or von Gierke’s disease, a group of inherited metabolic diseases characterized by severe hypoglycemia, growth retardation, and hepatomegaly, due to accumulation of glycogen and fat in the liver. D-Glucose-6-phosphate is also the starting molecule of both glycolysis and the pentose phosphate pathways. Because cancer cells adopt glycolysis as a major source of metabolic energy production, and the pentose phosphate pathway plays a role in helping glycolytic cancer cells to meet their anabolic demands, this compound can be used to study the progression of this process.
CAS No. 54010-71-8
Molecular Formula C6H13NaO9P
Molecular Weight 283.13 g/mol
IUPAC Name disodium;[(2R,3R,4S,5R)-2,3,4,5-tetrahydroxy-6-oxohexyl] phosphate
Standard InChI InChI=1S/C6H13O9P.Na/c7-1-3(8)5(10)6(11)4(9)2-15-16(12,13)14;/h1,3-6,8-11H,2H2,(H2,12,13,14);/t3-,4+,5+,6+;/m0./s1
Standard InChI Key TZQUTLWZPHPOSF-BTVCFUMJSA-N
Isomeric SMILES C([C@H]([C@H]([C@@H]([C@H](C=O)O)O)O)O)OP(=O)(O)O.[Na]
SMILES C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)[O-].[Na+]
Canonical SMILES C(C(C(C(C(C=O)O)O)O)O)OP(=O)(O)O.[Na]

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